Cas no 55350-03-3 (2H-Pyran-2-one,6-[(1E,3E,5E)-6-[(1S,3S,4S,5S,7R,8R)-8-(acetyloxy)-7-ethyl-4-hydroxy-1,5-dimethyl-2,6-dioxabicyclo[3.2.1]oct-3-yl]-1,3,5-hexatrien-1-yl]-4-methoxy-5-methyl-)

2H-Pyran-2-one,6-[(1E,3E,5E)-6-[(1S,3S,4S,5S,7R,8R)-8-(acetyloxy)-7-ethyl-4-hydroxy-1,5-dimethyl-2,6-dioxabicyclo[3.2.1]oct-3-yl]-1,3,5-hexatrien-1-yl]-4-methoxy-5-methyl- structure
55350-03-3 structure
Product Name:2H-Pyran-2-one,6-[(1E,3E,5E)-6-[(1S,3S,4S,5S,7R,8R)-8-(acetyloxy)-7-ethyl-4-hydroxy-1,5-dimethyl-2,6-dioxabicyclo[3.2.1]oct-3-yl]-1,3,5-hexatrien-1-yl]-4-methoxy-5-methyl-
CAS No:55350-03-3
MF:C25H32O8
MW:460.516788482666
CID:372547
PubChem ID:5353422
Update Time:2025-04-19

2H-Pyran-2-one,6-[(1E,3E,5E)-6-[(1S,3S,4S,5S,7R,8R)-8-(acetyloxy)-7-ethyl-4-hydroxy-1,5-dimethyl-2,6-dioxabicyclo[3.2.1]oct-3-yl]-1,3,5-hexatrien-1-yl]-4-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one,6-[(1E,3E,5E)-6-[(1S,3S,4S,5S,7R,8R)-8-(acetyloxy)-7-ethyl-4-hydroxy-1,5-dimethyl-2,6-dioxabicyclo[3.2.1]oct-3-yl]-1,3,5-hexatrien-1-yl]-4-methoxy-5-methyl-
    • 2H-Pyran-2-one,6-[(1E,3E,5E)-6-[(1S,3S,4S,5S,7R,8R)-8-(acetyloxy)-7-ethyl-4-hydroxy-1,5-dimethyl-2,6-dioxabicyclo[3.2.1]oct-3
    • AUROVERTIN B
    • 2H-Pyran-2-one, 6-(6-(8-(acetyloxy)-7-ethyl-4-hydroxy-1,5-dimethyl-2,6-dioxabicyclo(3.2.1)oct-3-yl)-1,3,5-hexatrienyl)-4-methoxy-5-methyl-, (1S-(1-alpha,3-alpha(1E,3E,5E),4-beta,5-alpha-7-beta))-
    • 4-O-acetyl-1,5:3,6-dianhydro-7,8-dideoxy-1-[(1E,3E,5E)-6-(4-methoxy-5-methyl-2-oxo-2H-pyran-6-yl)hexa-1,3,5-trien-1-yl]-3,5-dimethyloctitol
    • Aurovertin-B
    • NSC 329699
    • CHEMBL1332025
    • NCGC00163515-01
    • 55350-03-3
    • NSC329699
    • NSC-329699
    • [7-ethyl-4-hydroxy-3-[(1E,3E,5E)-6-(4-methoxy-3-methyl-6-oxopyran-2-yl)hexa-1,3,5-trienyl]-1,5-dimethyl-2,6-dioxabicyclo[3.2.1]octan-8-yl] acetate
    • Inchi: 1S/C25H32O8/c1-7-20-24(4)23(30-16(3)26)25(5,33-20)22(28)18(32-24)13-11-9-8-10-12-17-15(2)19(29-6)14-21(27)31-17/h8-14,18,20,22-23,28H,7H2,1-6H3/b9-8+,12-10+,13-11+
    • InChI Key: QXCOFYWOWZJFEA-YIDQAKLOSA-N
    • SMILES: O1C(CC)C2(C)C(C1(C)C(C(/C=C/C=C/C=C/C1=C(C)C(=CC(=O)O1)OC)O2)O)OC(C)=O

Computed Properties

  • Exact Mass: 460.21
  • Monoisotopic Mass: 460.21
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 942
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.23
  • Boiling Point: 608.7°C at 760 mmHg
  • Flash Point: 201.2°C
  • Refractive Index: 1.562
  • PSA: 104.43000
  • LogP: 3.10000

2H-Pyran-2-one,6-[(1E,3E,5E)-6-[(1S,3S,4S,5S,7R,8R)-8-(acetyloxy)-7-ethyl-4-hydroxy-1,5-dimethyl-2,6-dioxabicyclo[3.2.1]oct-3-yl]-1,3,5-hexatrien-1-yl]-4-methoxy-5-methyl- Security Information

  • WGK Germany:3
  • Safety Instruction: 22-24/25
  • RTECS:CK9690000
  • Storage Condition:2-8°C

2H-Pyran-2-one,6-[(1E,3E,5E)-6-[(1S,3S,4S,5S,7R,8R)-8-(acetyloxy)-7-ethyl-4-hydroxy-1,5-dimethyl-2,6-dioxabicyclo[3.2.1]oct-3-yl]-1,3,5-hexatrien-1-yl]-4-methoxy-5-methyl- Related Literature

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